1-benzyl-4-(4H-1,2,4-triazol-4-yl)piperidine

• Molecular Formula: C14H18N4
• Molecular Weight: 242.32 g/mol
• IUPAC Name: 1-benzyl-4-(1,2,4-triazol-4-yl)piperidine
• InChI: InChI=1S/C14H18N4/c1-2-4-13(5-3-1)10-17-8-6-14(7-9-17)18-11-15-16-12-18/h1-5,11-12,14H,6-10H2
• InChI Key: ZUNHJNQDVSDQRU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=NN=C2)CC3=CC=CC=C3

Description

1-benzyl-4-(4H-1,2,4-triazol-4-yl)piperidine is a useful research compound. Its molecular formula is C14H18N4 and its molecular weight is 242.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,2-bis[(dimethylamino)methylene]hydrazine (660 mg) in toluene (10 ml) was added 1-benzylpiperidin-4-amine (0.8 ml) and p-toluenesulfonic acid (75 mg) and the resulting mixture was stirred at room temperature for 18 hours. The reaction mixture was refluxed for 8 hours and then evaporated to dryness. The residue was purified by chromatography on silica eluting with a gradient of methanol/ethyl acetate to give 1-benzyl-4-(4H-1,2,4-triazol-4-yl)piperidine. Yield 220 mgs. NMR (d6 DMSO): 2.0 (m, 4H), 2.1 (m, 2H), 2.9 (m, 2H), 3.5 (s, 2H), 4.2 9m, 1H), 7.35 (m, 5H), 8.65 (s, 2H).